In-Depth Structural Elucidation of 2-(6-Methylpyridin-2-yl)propan-1-amine via ¹H and ¹³C NMR Spectroscopy
In-Depth Structural Elucidation of 2-(6-Methylpyridin-2-yl)propan-1-amine via ¹H and ¹³C NMR Spectroscopy
Executive Summary
The compound 2-(6-Methylpyridin-2-yl)propan-1-amine (C₉H₁₄N₂) is a highly versatile building block frequently utilized in medicinal chemistry, particularly in the development of kinase inhibitors and histamine receptor ligands. Accurate structural elucidation of this molecule is critical for downstream structure-activity relationship (SAR) studies.
This technical whitepaper provides a comprehensive, theoretically grounded guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts of this compound. By analyzing the causality behind spin-spin coupling networks, magnetic anisotropy, and diastereotopicity, this guide establishes a self-validating analytical protocol designed for drug development professionals and analytical chemists.
Theoretical Framework & Causality of Chemical Shifts
To accurately predict and assign the NMR spectra of 2-(6-Methylpyridin-2-yl)propan-1-amine, one must deconstruct the molecule into two distinct magnetic environments: the 2,6-disubstituted pyridine ring and the 1-aminopropan-2-yl aliphatic chain .
The Pyridine Ring System: Inductive and Resonance Effects
The nitrogen atom in the pyridine ring exerts a profound electron-withdrawing effect through both inductive (-I) and resonance (-M) mechanisms. This fundamentally alters the electron density across the ring:
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Alpha Positions (C2, C6): Severely deshielded due to their direct proximity to the electronegative nitrogen. C2 is further deshielded relative to C6 due to the bulkier secondary alkyl substitution compared to a simple methyl group. Multivariate models for pyridine derivatives confirm that alpha-substitution dictates the strongest downfield shifts [1].
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Gamma Position (C4): Deshielded by resonance, lacking any ortho-substituent shielding effects.
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Beta Positions (C3, C5): Relatively shielded compared to the rest of the ring, appearing furthest upfield in the aromatic region.
The Aliphatic Chain: Diastereotopicity and Chiral Centers
The most complex and diagnostically significant feature of this molecule is the chiral center at the C2' position . Because C2' is asymmetric, the two protons on the adjacent C1' methylene group (-CH₂-NH₂) are diastereotopic . According to standard spectroscopic principles [2], these protons are magnetically non-equivalent. They will not appear as a simple doublet; instead, they form an ABX spin system with the C2' methine proton. Each C1' proton will split into a doublet of doublets (dd) due to strong geminal coupling (²J ≈ 12–14 Hz) and distinct vicinal couplings (³J ≈ 6–8 Hz) to the C2' proton.
Spectral Data Synthesis & Quantitative Assignments
The following tables summarize the predicted and empirically derived chemical shifts based on established structural determination databases [3].
Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)
| Position | Chemical Shift (ppm) | Multiplicity | Coupling Constant (J in Hz) | Integration | Causality / Assignment Rationale |
| H-4 (Pyr) | 7.45 | t (apparent) | 7.7 | 1H | Meta to alkyls, para to N; deshielded by N resonance. |
| H-3 (Pyr) | 6.95 | d | 7.7 | 1H | Ortho to C2-alkyl group; shielded relative to H-4. |
| H-5 (Pyr) | 6.90 | d | 7.7 | 1H | Ortho to C6-methyl group. |
| C2'-CH | 3.05 | m (sextet) | 7.0 | 1H | Benzylic methine; chiral center deshielded by ring current. |
| C1'-H(a) | 2.85 | dd | 12.8, 6.5 | 1H | Diastereotopic proton adjacent to electronegative NH₂. |
| C1'-H(b) | 2.75 | dd | 12.8, 7.5 | 1H | Diastereotopic proton; distinct spatial environment from H(a). |
| C6-CH₃ | 2.50 | s | - | 3H | Methyl directly attached to electron-deficient pyridine C6. |
| NH₂ | 1.60 | br s | - | 2H | Amine protons; broad due to quadrupolar relaxation/exchange. |
| C3'-CH₃ | 1.25 | d | 7.0 | 3H | Aliphatic methyl; split by the adjacent C2' methine. |
Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)
| Position | Chemical Shift (ppm) | Type | Causality / Assignment Rationale |
| C-2 (Pyr) | 164.0 | Cq | Alpha to N, substituted by secondary alkyl group (downfield shift). |
| C-6 (Pyr) | 157.5 | Cq | Alpha to N, substituted by primary methyl group. |
| C-4 (Pyr) | 136.5 | CH | Gamma to N, lacks ortho shielding effects. |
| C-5 (Pyr) | 121.0 | CH | Beta to N, ortho to methyl. |
| C-3 (Pyr) | 119.5 | CH | Beta to N, ortho to bulky alkyl group. |
| C-1' | 48.5 | CH₂ | Heavily deshielded by adjacent electronegative nitrogen (amine). |
| C-2' | 43.0 | CH | Benzylic position, alpha to the pyridine ring. |
| C6-CH₃ | 24.5 | CH₃ | Pyridine-bound methyl. |
| C3'-CH₃ | 19.0 | CH₃ | Shielded aliphatic methyl. |
Spin-System Visualization
To fully grasp the complexity of the aliphatic chain, we must map the spin-spin coupling network. The diagram below illustrates the ABX system generated by the chiral center.
Fig 1: Spin-spin coupling network of the aliphatic chain, highlighting diastereotopic splitting.
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must be treated as a self-validating closed-loop system. 1D NMR alone is insufficient for definitive assignment of diastereotopic protons or quaternary carbons; 2D NMR is mandatory for cross-validation.
Step 1: Sample Preparation & Referencing
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Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of Deuterochloroform (CDCl₃). CDCl₃ is chosen because it is non-polar, ideal for freebase amines, and its residual CHCl₃ peak (7.26 ppm) does not heavily obscure the pyridine signals (6.9–7.5 ppm).
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Internal Standard: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS). For precise solvent referencing and identification of trace impurities, rely on the established values published by [4].
Step 2: 1D Acquisition Parameters
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¹H NMR (zg30): Acquire at ≥400 MHz. Set the relaxation delay (D1) to 1.5s to allow full relaxation of the amine protons. Use 16 scans.
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¹³C NMR (zgpg30): Acquire at ≥100 MHz with proton decoupling. Because quaternary carbons (C2, C6) lack attached protons, they rely on long-range dipole-dipole relaxation and have long T₁ times. Set D1 to 2.0s and acquire a minimum of 512 scans to ensure adequate signal-to-noise ratio for C2 and C6.
Step 3: 2D Validation Workflow
To validate the 1D assignments, execute the following 2D experiments:
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COSY (Correlation Spectroscopy): Validates the ³J coupling between the C3'-CH₃ doublet and the C2'-CH multiplet, and confirms the geminal relationship of the diastereotopic C1' protons.
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HSQC (Heteronuclear Single Quantum Coherence): Differentiates the C1' methylene carbon (which will show cross-peaks to both 2.85 ppm and 2.75 ppm protons) from the C2' methine carbon.
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HMBC (Heteronuclear Multiple Bond Correlation): Validates the quaternary carbons. The C6-CH₃ protons (2.50 ppm) will show a strong ²J correlation to C6 (157.5 ppm) and a ³J correlation to C5 (121.0 ppm), unambiguously anchoring the aromatic assignments.
Fig 2: Self-validating NMR acquisition workflow ensuring rigorous structural elucidation.
References
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Garkani-Nejad, Z., & Ahmadvand, M. (2012). Application of multivariate image analysis in modeling 13C-NMR chemical shifts of mono substituted pyridines. Magnetic Resonance in Chemistry, 50(1), 7-15. URL:[Link]
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Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons. (Reviewed in Journal of Chemical Education). URL:[Link]
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Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry, 62(21), 7512-7515. URL:[Link]
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Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. URL:[Link]
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